Cas no 172208-07-0 (2-methoxy-3,5-Pyridinedicarbonitrile)

2-methoxy-3,5-Pyridinedicarbonitrile structure
172208-07-0 structure
Product Name:2-methoxy-3,5-Pyridinedicarbonitrile
CAS No:172208-07-0
MF:C8H5N3O
MW:159.144800901413
CID:1107593
PubChem ID:84650868
Update Time:2025-04-20

2-methoxy-3,5-Pyridinedicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-3,5-Pyridinedicarbonitrile
    • 172208-07-0
    • methoxy pyridine-3,5-dicarbonitrile
    • 2-Methoxypyridine-3,5-dicarbonitrile
    • Inchi: 1S/C8H5N3O/c1-12-8-7(4-10)2-6(3-9)5-11-8/h2,5H,1H3
    • InChI Key: BTIYFDARJSXLRD-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C#N)=CC(C#N)=CN=1

Computed Properties

  • Exact Mass: 159.043261791g/mol
  • Monoisotopic Mass: 159.043261791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 69.7Ų
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen